Cas no 404583-68-2 (1H-Benzimidazole-6-carboxylicacid, 2-(2-methylphenyl)-)

• Product name: 1H-Benzimidazole-6-carboxylicacid, 2-(2-methylphenyl)-
• CAS No: 404583-68-2
• MF: C₁₅H₁₂N₂O₂
• MW: 252.26798
• CID: 325982
• PubChem ID: 43349244

1H-Benzimidazole-6-carboxylicacid, 2-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-6-carboxylicacid, 2-(2-methylphenyl)-
• 2-(2-methylphenyl)-3H-benzimidazole-5-carboxylic acid
• 2-o-Tolyl-1H-benzimidazole-5-carboxylic acid
• 1H-Benzimidazole-5-carboxylicacid,2-(2-methylphenyl)-(9CI)
• 1H-Benzimidazole-6-carboxylicacid,2-(2-methylphenyl)
• 404583-68-2
• 2-(2-Methylphenyl)-1H-benzimidazole-6-carboxylic acid
• SCHEMBL3171782
• DTXSID90655907

• Inchi： InChI=1S/C15H12N2O2/c1-9-4-2-3-5-11(9)14-16-12-7-6-10(15(18)19)8-13(12)17-14/h2-8H,1H3,(H,16,17)(H,18,19)
• InChI Key： LNWHPMXGEMSPTL-UHFFFAOYSA-N
• SMILES： CC1C=CC=CC=1C1NC2C=C(C(O)=O)C=CC=2N=1

Computed Properties

• Exact Mass: 252.09000
• Monoisotopic Mass: 252.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66A^2
• XLogP3: 3

Experimental Properties

• PSA: 65.98000
• LogP: 3.23650